Lipophilicity Differential: Target vs. 2-Unsubstituted Analogue
The target compound exhibits a calculated logP of 1.6674, compared to 1.2789 for 4,6-dimethoxybenzofuran-3(2H)-one (CAS 4225-35-8), representing a +0.39 log unit increase in lipophilicity attributable to the 2-methyl group. This difference is sourced from the same computational methodology applied to both structures, enabling direct cross-study comparison . The 2,5-dimethyl analogue (CAS 791136-83-9) further extends this trend with a predicted boiling point of 372.8°C, consistent with incremental methyl substitution raising both lipophilicity and boiling point in this scaffold class .
| Evidence Dimension | Octanol-water partition coefficient (logP) |
|---|---|
| Target Compound Data | logP = 1.6674 |
| Comparator Or Baseline | 4,6-Dimethoxybenzofuran-3(2H)-one (CAS 4225-35-8): logP = 1.2789 |
| Quantified Difference | ΔlogP = +0.3885 (30.4% increase) |
| Conditions | Calculated logP using XlogP3 algorithm (ChemSrc database) |
Why This Matters
Higher logP directly impacts membrane permeability and organic-phase partitioning, critical for either chromatographic purification or biological assay design where the target compound will yield different solubility profiles than its des-methyl analogue.
